Cas no 2138834-82-7 (2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-)

• Product Name: 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-
• CAS No: 2138834-82-7
• MF: C₉H₆F₃NO₃
• MW: 233.14405298233
• CID: 6388864
• PubChem ID: 165500352
• Update Time: 2025-11-07

2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]- Chemical and Physical Properties

Names and Identifiers

• 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-
• EN300-725070
• (2E)-3-[2-(trifluoromethoxy)pyridin-4-yl]prop-2-enoic acid
• 2138834-82-7
• 3-(2-(Trifluoromethoxy)pyridin-4-yl)acrylic acid

• Inchi： 1S/C9H6F3NO3/c10-9(11,12)16-7-5-6(3-4-13-7)1-2-8(14)15/h1-5H,(H,14,15)
• InChI Key： DCRRPWBONYCDID-UHFFFAOYSA-N
• SMILES： C(O)(=O)C=CC1C=CN=C(OC(F)(F)F)C=1

Computed Properties

• Exact Mass: 233.02997754g/mol
• Monoisotopic Mass: 233.02997754g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 278
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.469±0.06 g/cm3(Predicted)
• Boiling Point: 288.0±35.0 °C(Predicted)
• pka: 3.18±0.10(Predicted)

Additional information on 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-

2-Propenoic Acid, 3-[2-(Trifluoromethoxy)-4-Pyridinyl]-: A Comprehensive Overview

The compound 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-, also identified by the CAS number 2138834-82-7, is a chemically synthesized organic compound with significant applications in various fields. This compound is characterized by its unique structure, which includes a pyridine ring substituted with a trifluoromethoxy group and a propenoic acid moiety. The trifluoromethoxy group imparts distinct electronic and steric properties to the molecule, making it highly versatile for different chemical reactions and applications.

The synthesis of this compound involves a series of carefully designed organic reactions. The starting material is typically a pyridine derivative, which undergoes substitution or coupling reactions to introduce the trifluoromethoxy group. Subsequent steps involve the introduction of the propenoic acid moiety through methods such as electrophilic addition or nucleophilic substitution. Recent advancements in catalytic methods have enabled more efficient and selective syntheses of this compound, reducing production costs and improving yield.

One of the most notable applications of 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]- is in the field of pharmaceuticals. The compound serves as an intermediate in the synthesis of various bioactive molecules, including antibiotics and anti-inflammatory agents. Its ability to form stable complexes with metal ions has also made it valuable in drug delivery systems. For instance, recent studies have demonstrated its potential as a carrier for targeted drug delivery, enhancing the efficacy and reducing side effects of therapeutic agents.

In addition to pharmaceutical applications, this compound finds utility in agrochemicals. It has been explored as a potential herbicide due to its ability to inhibit specific enzymes involved in plant growth. Recent research has focused on optimizing its bioavailability and reducing environmental impact, making it a promising candidate for sustainable agricultural practices.

The electronic properties of 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]- also make it suitable for use in electronic materials. Its ability to act as an electron acceptor has been leveraged in the development of organic photovoltaic cells (OPVs). Studies have shown that incorporating this compound into OPV devices can enhance their efficiency by improving charge transport properties. This application highlights the potential of this compound in advancing renewable energy technologies.

From a structural perspective, the trifluoromethoxy group attached to the pyridine ring significantly influences the compound's reactivity. The electronegative fluorine atoms create a strong electron-withdrawing effect, which enhances the acidity of the propenoic acid moiety. This property is exploited in various chemical transformations, such as esterification and amidation reactions, which are critical steps in synthesizing more complex molecules.

Recent advancements in computational chemistry have provided deeper insights into the molecular behavior of this compound. Quantum mechanical calculations have revealed that the conjugation between the pyridine ring and the propenoic acid group plays a crucial role in determining its electronic properties. These findings have guided researchers in designing analogs with improved functionality for specific applications.

In conclusion, 2-Propenoic acid, 3-[2-(trifluoromethoxy)-4-pyridinyl]-, CAS number 2138834-82-7, is a multifaceted compound with diverse applications across various industries. Its unique structure and reactivity make it an invaluable tool in pharmaceuticals, agrochemicals, and electronic materials. Ongoing research continues to uncover new potential uses for this compound, underscoring its importance in modern chemistry.